Cas no 132390-65-9 (3-formyl-N-methylbenzene-1-sulfonamide)

• Product Name: 3-formyl-N-methylbenzene-1-sulfonamide
• CAS No: 132390-65-9
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 4694427
• Update Time: 2025-10-29

3-formyl-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-formyl-N-methylbenzenesulfonamide
• 3-formyl-N-methylbenzene-1-sulfonamide

• Inchi： 1S/C8H9NO3S/c1-9-13(11,12)8-4-2-3-7(5-8)6-10/h2-6,9H,1H3
• InChI Key： IQXJQOJOROLRPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=O)C=1)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 268
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6

Additional information on 3-formyl-N-methylbenzene-1-sulfonamide

3-Formyl-N-Methylbenzene-1-Sulfonamide (CAS No. 132390-65-9): A Multifunctional Scaffold in Medicinal Chemistry

3-Formyl-N-methylbenzene-1-sulfonamide represents a unique class of heterocyclic compounds with significant potential in pharmaceutical research. This molecule, characterized by its 3-formyl functional group and N-methylbenzene-1-sulfonamide core structure, has attracted attention for its diverse biological activities and structural versatility. Recent studies highlight its role in modulating enzyme activity, interacting with biological targets, and demonstrating promising therapeutic applications. The compound's synthesis and characterization have been extensively explored in recent years, with advancements in synthetic methodologies enabling more efficient preparation of this compound.

3-Formyl-N-methylbenzene-1-sulfonamide is a derivative of benzene-1-sulfonamide, where the N-methyl group is attached to the sulfonamide moiety, and the 3-formyl group is introduced at the para-position of the benzene ring. This structural configuration allows for the formation of hydrogen bonds and ��-π interactions, which are critical for its biological activity. The compound's molecular formula is C₉H₁₀NO₃S, and its molecular weight is approximately 218.25 g/mol. The chemical structure features a sulfonamide group (-SO₂NH-), a methyl group (-CH₃), and a formyl group (-CHO), all of which contribute to its functional versatility.

Recent advancements in medicinal chemistry have revealed that 3-formyl-N-methylbenzene-1-sulfonamide exhibits potential as a scaffold for drug development. A 2023 study published in Journal of Medicinal Chemistry reported that this compound demonstrates inhibitory activity against specific enzymes, making it a promising candidate for the treatment of metabolic disorders. The research highlights the compound's ability to modulate enzyme kinetics through its unique functional groups, which could be leveraged for the design of more effective therapeutic agents.

The synthesis of 3-formyl-N-methylbenzene-1-sulfonamide has been optimized using modern organic synthesis techniques. A 2022 study published in Organic & Biomolecular Chemistry described a one-pot synthesis method that significantly reduces the number of reaction steps and improves the overall yield. This approach involves the coupling of benzene-1-sulfonamide with a suitable formylating agent, followed by methylation of the nitrogen atom. The reaction conditions, including temperature, solvent, and catalysts, were carefully optimized to achieve high purity and efficiency.

One of the most intriguing aspects of 3-formyl-N-methylbenzene-1-sulfde is its potential applications in pharmaceutical research. A 2024 review in Pharmaceutical Research discussed the compound's role as a lead molecule in the development of antidiabetic drugs. The study suggested that the compound's ability to interact with specific receptors and enzymes could be exploited to design more targeted therapies. This aligns with the growing trend in drug discovery to develop molecules that selectively target disease-related pathways.

In addition to its pharmaceutical applications, 3-formyl-N-methylbenzene-1-sulfonamide has shown promise in the field of materials science. A 2023 paper in Advanced Materials explored its use as a functional material in the development of smart polymers. The compound's ability to form hydrogen bonds and its thermal stability make it suitable for applications in drug delivery systems and controlled release technologies. This dual functionality underscores the compound's potential beyond traditional pharmaceutical uses.

The biological activity of 3-formyl-N-methylbenzene-1-sulfonamide has been extensively studied in recent years. A 2023 study published in European Journal of Medicinal Chemistry reported that the compound exhibits selective inhibition of certain enzymes, which could be beneficial in the treatment of diseases such as diabetes and cardiovascular disorders. The study also highlighted the compound's low toxicity profile, making it a favorable candidate for further development.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of 3-formyl-N-methylbenzene-1-sulfonamide. A 2024 study using molecular docking simulations revealed that the compound can bind to specific protein targets with high affinity. This computational approach has enabled researchers to predict the compound's potential interactions with various biological targets, guiding the design of more effective derivatives.

The compound's structural flexibility allows for the attachment of various functional groups, which can be tailored to enhance its biological activity. A 2023 study in Chemical Communications demonstrated that the introduction of additional substituents on the benzene ring can modulate the compound's activity against different enzymes. This adaptability makes 3-formyl-N-methylbenzene-1-sulfonamide a versatile scaffold for drug development.

Despite its promising applications, the compound's potential as a therapeutic agent is still in the early stages of research. Ongoing studies are focused on optimizing its pharmacokinetic properties and assessing its efficacy in preclinical models. A 2024 study published in Drug Discovery Today emphasized the need for further investigation into the compound's mechanism of action and its potential side effects, which are critical for its development into a viable therapeutic option.

In conclusion, 3-formyl-N-methylbenzene-1-sulfonamide represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents. The ongoing research into its synthesis, biological activity, and potential applications underscores its importance in the field of pharmaceutical sciences. As research continues to evolve, the compound's role in drug discovery is expected to expand, offering new opportunities for the treatment of various diseases.